Cas no 140447-96-7 (D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI))

• Product Name: D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
• CAS No: 140447-96-7
• MF: C₁₂H₁₄N₂O₉
• MW: 330.247563838959
• CID: 181112
• PubChem ID: 197437
• Update Time: 2025-04-19

D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
• D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyr...
• 1-(3,7-anhydro-D-erythro-beta-D-allo-octofuranuronosyl)pyrimidine-2,4(1H,3H)-dione
• Nikkomycin So(Z)
• Nikkomycin soz
• Nikkomycin So-Z
• (2R,3R,3aS,5S,6S,7R,7aR)-2-(2,4-dioxopyrimidin-1-yl)-3,6,7-trihydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid
• 1-(3,7-Anhydrooctofuranuronosyl)-4-hydroxypyrimidin-2(1H)-one
• 140447-96-7
• DTXSID80930836

• Inchi： 1S/C12H14N2O9/c15-3-1-2-14(12(21)13-3)10-6(18)8-7(23-10)4(16)5(17)9(22-8)11(19)20/h1-2,4-10,16-18H,(H,19,20)(H,13,15,21)/t4-,5+,6-,7-,8+,9+,10-/m1/s1
• InChI Key： AASHGHDGOQHZOR-ZVMZQBCWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]2[C@H]1[C@@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 330.07
• Monoisotopic Mass: 330.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.84
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds